6-imino-11-methyl-N-[(4-methylphenyl)methyl]-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C27H24N6O2
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 6-imino-11-methyl-N-[(4-methylphenyl)methyl]-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C27H24N6O2/c1-17-7-9-19(10-8-17)15-30-26(34)21-13-22-25(31-24-18(2)5-4-12-32(24)27(22)35)33(23(21)28)16-20-6-3-11-29-14-20/h3-14,28H,15-16H2,1-2H3,(H,30,34)
• InChI Key: ALSROPPEJMWMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC5=CN=CC=C5

Description

This compound is a complex tricyclic heterocyclic molecule featuring a fused 1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene core. Its structure includes a pyridin-3-ylmethyl group at position 7, a 4-methylbenzyl (para-tolylmethyl) substituent on the carboxamide nitrogen, and an imino group at position 4. The molecule’s stereoelectronic properties are influenced by its rigid tricyclic framework and the electron-donating/withdrawing effects of its substituents.

Structural characterization of this compound likely employs X-ray crystallography, leveraging software such as SHELXL for refinement and WinGX for data processing .

Biological Activity

The compound 6-imino-11-methyl-N-[(4-methylphenyl)methyl]-2-oxo-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex heterocyclic organic molecule known for its potential biological activities. Its intricate structure includes multiple functional groups that may interact with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of this compound is C26H26N4O5 , with a molecular weight of 474.5 g/mol . The structure features a tricyclic framework composed of triazine and pyridine rings, which contributes to its biological activity.

Property	Value
Molecular Formula	C26H26N4O5
Molecular Weight	474.5 g/mol
Structure	Tricyclic (triazine & pyridine)

Synthesis

The synthesis of this compound often employs multi-step organic reactions, notably the Biginelli reaction , which involves the condensation of an aldehyde, a β-keto ester, and urea or thiourea under acidic conditions. Catalysts like zinc chloride are typically used to enhance yield and reaction rates.

Biological Activity

Research indicates that this compound exhibits significant biological activities through various mechanisms:

• Anticancer Properties : Studies suggest that the compound may inhibit specific kinases involved in cell signaling pathways associated with cancer proliferation. This inhibition can lead to reduced tumor growth and enhanced apoptosis in cancer cells.
• Antimicrobial Effects : The compound has shown potential antimicrobial properties by inhibiting microbial enzymes, which could disrupt essential cellular processes in pathogens.
• Enzyme Interaction : It is believed to interact with enzymes crucial for cellular metabolism and signaling, potentially modulating immune responses and metabolic pathways.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds within the same structural family:

• In vitro studies demonstrated that derivatives of this compound exhibited varying degrees of cytotoxicity against different cancer cell lines, indicating its potential as a lead compound for anticancer drug development.
• Mechanistic studies revealed that certain structural modifications could enhance its binding affinity to target enzymes or receptors, leading to improved biological efficacy.

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparison with structurally similar compounds is presented below:

Compound Name	Molecular Formula	Key Features
Ethyl 6-imino-11-methyl-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca	C20H23N5O3	Contains oxolan group enhancing solubility
Ethyl 11-methyl-6-(4-nitrobenzoyl)imino	C24H26N4O5	Features nitro group for different reactivity
6-imino-11-methyl-N-(2-phenyletheyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca	C28H25N5O2	Larger phenyl substituent affecting biological activity

Comparison with Similar Compounds

Structural Insights :

• The pyridin-3-ylmethyl substituent introduces aromatic π-stacking capabilities, absent in the pentyl chain of the fluorophenyl derivative, which may influence binding to biological targets .
• The ester-containing analog () lacks the tricyclic core, resulting in reduced conformational rigidity and altered reactivity .

Analytical Characterization

Both the target compound and its analogs are characterized via:

• Spectroscopy : IR and UV-Vis spectra () identify carbonyl (1650–1750 cm⁻¹) and aromatic (π→π* transitions) features .
• Crystallography : Tools like ORTEP-3 () visualize molecular geometry, confirming the tricyclic core’s planarity and substituent orientations .